Cas no 646-14-0 (1-Nitrohexane)

1-Nitrohexane Properties

Names and Identifiers

• 1-Nitrohexane
• NULL
• 1-nitro-hexane
• 1-nitro-n-hexane
• Nitrohexane
• 1-Nitrohexane, purum, >=98.0% (GC)
• 1-Nitrohexane, 98%
• MLS002152853
• AKOS015912669
• DB-054697
• NS00035722
• CHEBI:89185
• Hexane, 1-nitro-
• DTXCID605758
• SY266557
• 18XLQ74WTH
• CAS-646-14-0
• MFCD00007411
• Q27161371
• UNII-18XLQ74WTH
• G77297
• SMR001224477
• NCGC00091701-02
• SCHEMBL264639
• SCHEMBL11030526
• Hexane, nitro-
• C6H13NO2
• 25495-95-8
• EINECS 211-467-7
• Tox21_200707
• NCGC00091701-01
• 646-14-0
• NCGC00258261-01
• NITROHEXANE, 1-
• N-NITROHEXANE
• DTXSID3025758
• HMS3039I12
• CHEMBL1234594
• FEYJIFXFOHFGCC-UHFFFAOYSA-
• CCRIS 6262
• N6C
• +Expand

• MDL： MFCD00007411
• InChIKey： FEYJIFXFOHFGCC-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H13NO2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3
• SMILES： CCCCCC[N+](=O)[O-]

Computed Properties

• Exact Mass: 131.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 131.095
• Heavy Atom Count: 9
• Complexity: 77.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• LogP: 2.36660
• PSA: 45.82000
• Refractive Index: n20/D 1.423(lit.)
• Boiling Point: 91-92 °C/24 mmHg(lit.)
• Melting Point: 23.5°C (estimate)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Color/Form: colorless liquid
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
• Density: 0.94 g/mL at 25 °C(lit.)

1-Nitrohexane Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S26; S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1(b)
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2810
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：6.1(b)
• FLUKA BRAND F CODES：8

1-Nitrohexane Customs Data

• HS CODE：2904209090
• Customs Data：

  China Customs Code:

  2904209090

  Overview:

  2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%